2-([1,1'-Biphenyl]-4-yloxy)-5-methylaniline

• IUPAC Name: 5-methyl-2-(4-phenylphenoxy)aniline
• InChI: InChI=1S/C19H17NO/c1-14-7-12-19(18(20)13-14)21-17-10-8-16(9-11-17)15-5-3-2-4-6-15/h2-13H,20H2,1H3
• InChI Key: SAVVOYJXZKYPBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2=CC=C(C=C2)C3=CC=CC=C3)N
• Molecular Formula: C19H17NO
• Molecular Weight: 275.3 g/mol

Description

Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound. It would look at the starting materials, the reactions they undergo, the conditions under which the reactions occur, and the yield of the final product.

Molecular Structure Analysis

The molecular structure analysis would involve techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the physical arrangement of atoms in the molecule.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. It would look at the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

The analysis of physical and chemical properties would involve studying properties such as the compound’s melting point, boiling point, solubility, density, and reactivity.

Mechanism of Action

If the compound has a biological activity, the mechanism of action would be studied. This could involve looking at the compound’s interactions with biological molecules, its effects on cellular processes, and its overall effects in an organism.

Safety and Hazards

The safety and hazards of the compound would be assessed. This could involve looking at its toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or to find new applications for it.